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Compound of Interest

Compound Name: Salbutamol acetate

CAS No.: 1420043-41-9

Cat. No.: B6594889

Get Quote

Executive Summary: The "Invisible" Hazard
Salbutamol acetate (Albuterol) is not merely a chemical reagent; it is a high-potency

Pharmacologically Active Ingredient (API). While its acute toxicity (

) appears moderate, its pharmacodynamic potency is the critical safety factor.

As a selective

-adrenergic agonist, it is designed to induce bronchodilation at microgram quantities (standard
therapeutic dose

). In a research setting, handling milligram or gram quantities of pure powder presents an
exposure risk orders of magnitude above the therapeutic threshold.

Core Directive: Treat Salbutamol acetate as an OEB 4 (Occupational Exposure Band 4)

compound during powder handling. Your safety relies on preventing aerosolization and dermal

absorption.

Hazard Profiling & Mechanism of Action
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To select the correct PPE, you must understand the physiological cascade triggered by

exposure.

Hazard Class Classification
Physiological
Consequence

Acute Toxicity Category 4 (Oral)
Harmful if swallowed.[1][2][3]

[4]

Target Organ STOT SE 1 & 3

Cardiovascular: Tachycardia,

palpitations, tremors (skeletal

muscle stimulation).

Respiratory: Bronchospasm or

irritation.

Reproductive Category 2

Suspected of damaging fertility

or the unborn child

(Teratogenicity concerns in

high doses).

Sensitization Skin Sens. 1
Potential for allergic dermatitis

upon repeated contact.

The Bioactive Risk: Accidental inhalation of airborne dust during weighing can result in

immediate systemic effects (tremors, rapid heart rate) because the compound bypasses first-

pass metabolism via the lungs, entering the bloodstream directly.

PPE Selection Matrix
PPE is the last line of defense; engineering controls (Fume Hoods) are the first. The following

decision logic dictates your equipment based on the physical state of the material.

Visualization: PPE Decision Logic
Caption: Logical flow for selecting Personal Protective Equipment based on material state and

operation risk.
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Operation Type

Solid / Powder
(Weighing, Transfer)High Dust Risk

Liquid / Solution
(Pipetting, Dilution)

Low Dust Risk

Engineering Control:
Certified Fume Hood

or BSC Class II

Mandatory

Preferred

Engineering Control:
Benchtop with
Splash Shield

Acceptable (Low Conc.)

REQUIRED PPE:
1. Resp: N95/P100 or PAPR

2. Hands: Double Nitrile (0.11mm+)
3. Body: Tyvek Lab Coat (Cuffed)

4. Eyes: Goggles (Sealed)

Solid Handling

REQUIRED PPE:
1. Resp: Surgical Mask (Min)

2. Hands: Single Nitrile
3. Body: Standard Lab Coat

4. Eyes: Safety Glasses

Dissolved

Click to download full resolution via product page

Operational Protocols
A. Weighing & Solids Handling (Critical Risk Phase)
The Risk: Salbutamol acetate powder is often micronized and prone to static charge. Static

discharge can cause "powder jump," creating an invisible aerosol cloud.

Engineering Setup:

Work exclusively inside a chemical fume hood or Biological Safety Cabinet (BSC).

Place an anti-static gun or ionizer bar inside the hood to neutralize charge on the spatula

and weigh boat.

Donning (Order Matters):

Booties

Tyvek Coat

N95 Respirator

Goggles

Inner Gloves
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Outer Gloves (taped to sleeve).

The "Wet Method" (Recommended):

Instead of weighing exact powder, weigh an approximate amount into a tared vial.

Add solvent inside the vial to dissolve the solid immediately.

Calculate the exact concentration based on the mass derived (

).

Why? This minimizes the time the compound exists as a respirable dust.

B. Decontamination & Spill Response
Salbutamol acetate is freely soluble in water and ethanol. This solubility dictates the cleaning

protocol.

Protocol for Spills:

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Don full PPE (Double gloves, N95/P100).

Contain: Cover liquid spills with absorbent pads. For powder spills, cover with a damp paper

towel (do not dry sweep; this generates aerosols).

Solubilize: Wipe the area with 70% Ethanol or water. The solvent binds the powder,

preventing it from becoming airborne.

Verify: If available, use a UV light (Salbutamol fluoresces/absorbs) or simply repeat the wipe-

down three times ("Triple Wipe Method").

Visualization: Safe Handling Workflow
Caption: Step-by-step workflow emphasizing the feedback loop for decontamination.
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Start: Risk Assessment

1. Don PPE
(Double Glove, N95)

2. Check Engineering
(Fume Hood Flow > 100 fpm)

3. Weighing/Handling
(Use Anti-Static Tools)

4. Solubilization
(Convert to Liquid ASAP)

5. Decontamination
(70% EtOH Wipe) Repeat 3x

6. Doff PPE
(Outer gloves in waste)

7. Disposal
(Incineration Stream)

Click to download full resolution via product page

Waste Disposal & Inactivation
Never dispose of Salbutamol acetate down the drain. It is an environmental toxin (aquatic

chronic toxicity).[5]
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Solid Waste: Weigh boats, contaminated gloves, and paper towels must be placed in a

sealed yellow bag (or equivalent hazardous waste container) labeled "Cytotoxic/Drug

Waste."

Liquid Waste: Collect in a dedicated carboy labeled "Halogenated Organic Waste" (if

DCM/Chloroform used) or "Aqueous Drug Waste."

Destruction: The only validated method for complete destruction is high-temperature

incineration (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00701.pdf
https://www.benchchem.com/product/b6594889/docs#operational-safety-guide-handling-salbutamol-acetate-in-research-environments
https://www.benchchem.com/product/b6594889/docs#operational-safety-guide-handling-salbutamol-acetate-in-research-environments
https://www.benchchem.com/product/b6594889/docs#operational-safety-guide-handling-salbutamol-acetate-in-research-environments
https://www.benchchem.com/product/b6594889/docs#operational-safety-guide-handling-salbutamol-acetate-in-research-environments
https://www.benchchem.com/product/b6594889?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

